5-(4-chlorophenyl)-2-((2-morpholino-2-oxoethyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-(4-chlorophenyl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-3-phenylthieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C24H20ClN3O3S2/c25-17-8-6-16(7-9-17)19-14-32-22-21(19)23(30)28(18-4-2-1-3-5-18)24(26-22)33-15-20(29)27-10-12-31-13-11-27/h1-9,14H,10-13,15H2
• InChI Key: AUKHUGCJPFURIO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CSC2=NC3=C(C(=CS3)C4=CC=C(C=C4)Cl)C(=O)N2C5=CC=CC=C5
• Molecular Formula: C24H20ClN3O3S2
• Molecular Weight: 498.0 g/mol

Description

5-(4-chlorophenyl)-2-((2-morpholino-2-oxoethyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C24H20ClN3O3S2 and its molecular weight is 498.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound and its derivatives are synthesized through a variety of chemical reactions, demonstrating their importance as intermediates in organic synthesis. For instance, the synthesis of 4-(Thieno[3,2-d]pyrimidin-4-yl)morpholine derivatives, which inhibit tumor necrosis factor alpha and nitric oxide, showcases the compound's role in developing pharmacologically relevant molecules (Lei et al., 2017). These derivatives were synthesized from commercially available starting materials through condensation, chlorination, and nucleophilic substitution reactions, emphasizing the compound's utility in creating biologically active agents.

Potential Biological Activities

Several studies have focused on the potential biological activities of compounds structurally related to "5-(4-chlorophenyl)-2-((2-morpholino-2-oxoethyl)thio)-3-phenylthieno[2,3-d]pyrimidin-4(3H)-one." For example, the antimicrobial and antifungal activities of derivatives synthesized from related compounds have been explored, indicating a broad spectrum of potential applications in developing new therapeutic agents. The synthesis and biological activity evaluation of Pyrimidine linked with Morpholinophenyl derivatives reveal their significance in larvicidal activity, providing insights into their potential use in addressing public health concerns related to vector-borne diseases (Gorle et al., 2016).

Antimicrobial and Antifungal Applications

Compounds derived from "this compound" have been tested for their capacity to reduce biofilm formation and inhibit bacterial and fungal growth. For instance, novel synthesis approaches have led to the creation of thiophene derivatives with marked biofilm-reducing capacities, which could be pivotal in addressing microbial resistance and biofilm-associated infections (Benneche et al., 2011).